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  3. (E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
(E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol (E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
Brand Name: Vulcanchem
CAS No.: 123992-85-8
VCID: VC20819095
InChI: InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-26(3)24(12-13-25(21)26)20(2)14-16-27(4,31)28(5,32)18-29/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25?,26-,27-,28?/m1/s1
SMILES: CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula: C28H44O4
Molecular Weight: 444.6 g/mol

(E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol

CAS No.: 123992-85-8

Cat. No.: VC20819095

Molecular Formula: C28H44O4

Molecular Weight: 444.6 g/mol

* For research use only. Not for human or veterinary use.

(E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol - 123992-85-8

Specification

CAS No. 123992-85-8
Molecular Formula C28H44O4
Molecular Weight 444.6 g/mol
IUPAC Name (E,3R,6R)-6-[(1R,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2,3-dimethylhept-4-ene-1,2,3-triol
Standard InChI InChI=1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-26(3)24(12-13-25(21)26)20(2)14-16-27(4,31)28(5,32)18-29/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25?,26-,27-,28?/m1/s1
Standard InChI Key NIPBJAHEKKUHJP-JPAKPCPHSA-N
Isomeric SMILES C[C@H](/C=C/[C@](C)(C(C)(CO)O)O)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C
SMILES CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Canonical SMILES CC(C=CC(C)(C(C)(CO)O)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C

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